Cas no 1248221-81-9 (2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid)

• Product Name: 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid
• CAS No: 1248221-81-9
• MF: C₉H₇F₃O₃S
• MW: 252.210292100906
• CID: 6216400
• PubChem ID: 61238684
• Update Time: 2025-05-20

2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid
• EN300-1929107
• 2-Hydroxy-2-(4-((trifluoromethyl)thio)phenyl)acetic acid
• CS-0344877
• 1248221-81-9
• 2-hydroxy-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
• AKOS010488728

• Inchi： 1S/C9H7F3O3S/c10-9(11,12)16-6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7,13H,(H,14,15)
• InChI Key： FYASWYMCGJPQPI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 252.00679974g/mol
• Monoisotopic Mass: 252.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid

Introduction to 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid (CAS No: 1248221-81-9)

2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid, identified by its CAS number 1248221-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a hydroxyl group and a trifluoromethylsulfanylphenyl moiety, which endows it with unique chemical properties and potential biological activities. The structural features of this compound make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid consists of a central acetic acid backbone, substituted with a hydroxyl group at the alpha position and a phenyl ring bearing a trifluoromethylsulfanyl group at the para position. This arrangement contributes to its reactivity and interaction with biological targets. The presence of the trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of molecules, making it a valuable structural feature in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. Fluorinated compounds are widely recognized for their ability to modulate pharmacokinetic properties, such as solubility, bioavailability, and metabolic half-life. The trifluoromethylsulfanylphenyl group in 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid is an example of such a fluorinated moiety, which may contribute to the compound's pharmacological profile.

One of the most compelling aspects of 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid is its potential application in the development of bioactive molecules. The hydroxyl group at the alpha position can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the phenyl ring with the trifluoromethylsulfanyl substituent can engage in hydrophobic interactions, further stabilizing the compound's binding affinity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorinated analogs of existing drugs have been shown to exhibit improved efficacy and reduced side effects. The structural motif present in 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid aligns well with these trends, suggesting that it may serve as a valuable scaffold for designing new therapeutic agents.

The synthesis of 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethylsulfanyl group, in particular, necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Advances in synthetic chemistry have made it possible to access complex fluorinated structures more efficiently, which bodes well for the future development of this compound.

From a biological perspective, 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid has shown promise in preclinical studies as a potential lead compound for drug discovery. Its unique structural features suggest that it may interact with various biological targets, including enzymes involved in metabolic pathways and signaling molecules relevant to diseases such as cancer and inflammation. Further investigation into its pharmacological properties is warranted to explore its therapeutic potential.

The use of computational methods has also played a significant role in understanding the behavior of 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid. Molecular modeling techniques can provide insights into its binding mode with biological targets and predict its pharmacokinetic properties. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel compounds.

In conclusion, 2-hydroxy-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid (CAS No: 1248221-81-9) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.